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Compound of Interest

Compound Name: Lanthanum(lll) nitrate hydrate

Cat. No.: B563265

Application Notes

Lanthanum(lll) nitrate hydrate is a highly effective chemical agent for the removal of
phosphate from wastewater. Its application is primarily centered on the principle of
precipitation, where lanthanum ions (La3*) react with phosphate ions (PO43~) to form highly
insoluble lanthanum phosphate (LaPOa4).[1][2] This process is advantageous due to its high
efficiency, selectivity for phosphate, and the stability of the resulting precipitate over a wide pH
range.[1][3]

The primary mechanism of phosphate removal is the chemical precipitation of lanthanum
phosphate (LaPOa4), a compound with a very low solubility product constant (Ksp), indicating its
high insolubility.[4] This reaction is effective even at low phosphate concentrations.[4] In
addition to direct precipitation, lanthanum can be incorporated into other materials, such as
biochar or bentonite clay, to create adsorbents with enhanced phosphate removal capabilities.
[4][5][6] In these cases, the removal mechanisms also include inner-sphere complexation, and
electrostatic attraction.[4][5]

The effectiveness of lanthanum(lll) nitrate hydrate for phosphate removal is influenced by
several key parameters, including pH, the molar ratio of lanthanum to phosphate, and the
presence of other ions. Optimal phosphate removal typically occurs in a pH range of 4.5 to 8.5.
[3] Unlike other common precipitants such as aluminum and iron salts, lanthanum does not
require significant pH adjustment of the wastewater, which is often naturally within the pH 7 to 8
range, making its application more cost-effective.[3]
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Recent research has also explored the use of lanthanum-based materials for the removal of

other contaminants, such as fluoride, from industrial wastewater.[7] The versatility of lanthanum

compounds makes them a promising solution for treating various types of inorganic pollutants

in water.[5]

Quantitative Data Summary

The following tables summarize the quantitative data from various studies on the application of

lanthanum-based materials for phosphate removal from wastewater.

Table 1: Phosphate Removal Efficiency using Lanthanum Precipitation

La:P Initial Final Removal .
Lanthanu o Optimal Referenc
Molar Phosphat Phosphat Efficiency
m Source . pH e
Ratio e (mglL) e (mglL) (%)
La(NOs)s Not
_ 2:1 B <0.1 > 99 45-85 [3]
solution specified
) Not Not
La-zeolite - 5.34 0.032 99.4 - [1]
specified specified
La(OH)s-
) Not Not
magnetic N 1.17 0.05 95.7 N [1]
) specified specified
composite

Table 2: Adsorption Capacity of Lanthanum-Modified Adsorbents for Phosphate
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Maximum
Adsorbent Adsorption Optimal pH Reference
Capacity (mg-P/g)
Lanthanum-modified
_ 140.237 3.0 [4]
sludge biochar
Magnetite/lanthanum
_ 52.7 7.0 [4]
hydroxide [M-La(OH)s]
La(OH)3/CK-DETA 173.3 Not specified [8]
Lanthanum carbonate
106.6 2.9 [9]

(Laz(C0s)3)

Experimental Protocols

Protocol 1: Phosphate Removal from Wastewater using Lanthanum Nitrate Solution (Jar Test)

This protocol describes a standard jar test procedure to determine the optimal dosage of

lanthanum(lll) nitrate hydrate for phosphate removal from a given wastewater sample.

Materials:

o Lanthanum(lll) nitrate hexahydrate (La(NOs)s-6H20)

o Wastewater sample containing phosphate

» Jar testing apparatus with multiple beakers and variable speed stirrers

e pH meter

« Filtration apparatus (e.g., Whatman No. 42 filter paper)

o Spectrophotometer for phosphate analysis (e.g., using the ascorbic acid method)

e Hydrochloric acid (HCI) and Sodium hydroxide (NaOH) for pH adjustment

Procedure:
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e Preparation of Lanthanum Nitrate Stock Solution: Prepare a stock solution of a known
concentration (e.g., 1 g/L as La3*) by dissolving a calculated amount of La(NO3)3:6H20 in
deionized water.

o Jar Test Setup: Fill a series of beakers (e.g., 6 beakers) with a fixed volume of the
wastewater sample (e.g., 500 mL).

o Dosage Variation: Add varying amounts of the lanthanum nitrate stock solution to each
beaker to achieve a range of La:P molar ratios (e.g., 0.5:1, 1:1, 1.5:1, 2:1, 2.5:1). One beaker
should be a control with no lanthanum addition.

e Rapid Mixing: Place the beakers on the jar testing apparatus and stir at a high speed (e.qg.,
90 rpm) for a short period (e.g., 2 minutes) to ensure rapid and uniform mixing of the
lanthanum nitrate.[3]

e Slow Mixing (Flocculation): Reduce the stirring speed (e.g., to 20 rpm) and continue mixing
for a longer period (e.g., 10 minutes) to promote the formation of lanthanum phosphate flocs.

[3]

» Settling: Turn off the stirrers and allow the flocs to settle quiescently for a specified time (e.qg.,
20 minutes).[3]

o Sample Collection and Analysis: Carefully collect a supernatant sample from each beaker
and filter it through a 0.45 um filter. Analyze the filtered samples for residual phosphate
concentration using a spectrophotometer.

o pH Measurement: Measure the final pH of the treated water in each beaker.

o Determination of Optimal Dose: Plot the residual phosphate concentration against the
lanthanum dosage to determine the optimal dose that achieves the desired phosphate
removal.

Protocol 2: Preparation of Lanthanum-Modified Biochar for Phosphate Adsorption

This protocol outlines the synthesis of a lanthanum-modified biochar adsorbent for enhanced
phosphate removal.
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Materials:

¢ Sludge biochar (or other biochar source)

o Lanthanum(lll) nitrate hexahydrate (La(NOs)s-6H20)
» Deionized water

e Magnetic stirrer

e Drying oven

Procedure:

e Mixing: Dissolve a specific mass ratio of biochar and La(NOs3)3-6H20 in deionized water
(e.g., a 1:2 mass ratio of biochar to lanthanum nitrate).[4]

o Agitation: Constantly agitate the mixture using a magnetic stirrer at room temperature for a
set duration (e.g., 3 hours).[4]

o Settling and Supernatant Removal: Allow the solid material to fully settle and then carefully
decant the supernatant.[4]

e Washing and Drying: Wash the solid material with deionized water to remove any unreacted
lanthanum nitrate. Dry the washed material in an oven at a specific temperature (e.g., 50 °C)
for a sufficient time (e.g., 12 hours) to obtain the final lanthanum-modified biochar.[4]

o Characterization (Optional): The prepared adsorbent can be characterized using techniques
such as Scanning Electron Microscopy (SEM), X-ray Diffraction (XRD), and Fourier-
Transform Infrared Spectroscopy (FTIR) to analyze its morphology and surface chemistry.[4]

Visualizations
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Caption: Chemical mechanism of phosphate removal.
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Caption: Experimental workflow for jar testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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